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Compound of Interest

Compound Name: C6HD4NO2

Cat. No.: B118739 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The requested chemical formula C₆HD₄NO₂ corresponds to a partially deuterated

nitrobenzene for which specific data is not readily available. This guide focuses on the closely

related and widely used fully deuterated analog, Nitrobenzene-d₅ (C₆D₅NO₂), as a

representative deuterated nitrobenzene.

Core Physical and Chemical Properties
Nitrobenzene-d₅ is the deuterated form of nitrobenzene where all five hydrogen atoms on the

benzene ring have been replaced by deuterium.[1] It is primarily utilized as a solvent in Nuclear

Magnetic Resonance (NMR) spectroscopy and as an internal standard in various analytical

methods.[1][2]

Quantitative Data Summary
The physical and chemical properties of Nitrobenzene-d₅ are summarized in the table below.
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Property Value Reference

Molecular Formula C₆D₅NO₂ [3]

Molecular Weight 128.14 g/mol [3][4][5][6]

Appearance
Clear, colorless to pale yellow

liquid
[5][7]

Odor Bitter almond-like [8]

Density 1.253 g/mL at 25 °C [3]

Melting Point 6 °C [3]

Boiling Point 88 °C at 12 mmHg [3][7]

Refractive Index n20/D 1.5498 [3]

Flash Point 88 °C (190.4 °F) [3]

Isotopic Purity 99.5 atom % D [3]

Solubility

Sparingly soluble in water;

miscible with most organic

solvents like diethyl ether,

benzene, and alcohol.

[8][9]

Octanol/Water Partition

Coefficient (logPoct/wat)
1.595 [6]

Experimental Protocols
Synthesis of Nitrobenzene (General Procedure)
This protocol describes the laboratory preparation of nitrobenzene. The synthesis of its

deuterated analog would involve the use of deuterated benzene as a starting material.

Materials:

Benzene (or deuterated benzene)

Concentrated nitric acid
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Concentrated sulfuric acid

Dilute sodium carbonate (Na₂CO₃) solution

Anhydrous calcium chloride (CaCl₂)

Round-bottomed flask

Reflux condenser

Separating funnel

Distillation apparatus

Procedure:

In a round-bottomed flask, carefully add 35 mL of concentrated nitric acid.[10]

Slowly add 40 mL of concentrated sulfuric acid to the nitric acid, keeping the mixture cool by

immersing the flask in cold water.[10] This mixture is known as the nitrating mixture.

Gradually add 29-30 mL of benzene to the nitrating mixture in small portions, ensuring the

temperature does not exceed 50-60°C.[10][11] The flask should be shaken after each

addition.

Attach a reflux condenser to the flask and heat the mixture in a water bath at 60°C for

approximately 45-60 minutes.[10][11]

After the reaction is complete, cool the flask and pour the contents into a beaker containing

cold water. The nitrobenzene will separate as a dense oily layer.

Transfer the mixture to a separating funnel and discard the upper aqueous layer.

Wash the nitrobenzene layer with water, followed by a dilute solution of sodium carbonate to

remove any acidic impurities, and then wash with water again.[9]

Dry the nitrobenzene using anhydrous calcium chloride.[9]
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Purify the final product by distillation, collecting the fraction that boils at approximately 211°C

(for non-deuterated nitrobenzene).[9]

NMR Sample Preparation using a Deuterated Solvent
Deuterated solvents are essential in ¹H NMR spectroscopy to avoid large solvent signals that

would obscure the analyte's signals.[1] Modern NMR spectrometers also use the deuterium

signal for field-frequency locking to ensure spectral stability.[1]

Materials:

Analyte (solid or liquid)

Deuterated solvent (e.g., Nitrobenzene-d₅)

NMR tube

Pipette

Vortex mixer (optional)

Procedure for a Solid Sample:

Weigh 5-25 mg of the solid sample for a typical ¹H NMR spectrum.[12]

Dissolve the sample in a small vial with approximately 0.6-0.7 mL of the deuterated solvent.

[12]

Transfer the solution to an NMR tube using a pipette.

Cap the NMR tube securely and mix the contents thoroughly.

Procedure for a Liquid Sample:

Add 1-2 drops of the liquid analyte directly into the NMR tube.

Add approximately 0.6-0.7 mL of the deuterated solvent.[1]

Cap the tube and invert it several times to ensure the solution is homogeneous.[1]
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Biological Activity and Metabolism
Nitrobenzene is readily absorbed into the body through inhalation, oral, and dermal routes.[2]

Its toxicity is primarily attributed to its metabolites.[2] The metabolism of nitrobenzene can

proceed through two main pathways: reductive and oxidative.[2][13]

The reductive pathways are considered to produce the ultimate toxicants.[2] This process

occurs in the gastrointestinal tract by nitroreductase enzymes from gut microflora and also in

hepatic microsomes.[2] The key toxic effect is methemoglobinemia, caused by the redox

cycling of metabolites like nitrosobenzene and phenylhydroxylamine, which converts

hemoglobin to methemoglobin.[2]

Reductive Metabolic Pathway
The reductive pathway involves the reduction of the nitro group to an amino group, forming

aniline. This process goes through the intermediates nitrosobenzene and phenylhydroxylamine.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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